Cas no 64201-30-5 (Methyl 5-(4-hydroxyphenyl)pentanoate)

• Product Name: Methyl 5-(4-hydroxyphenyl)pentanoate
• CAS No: 64201-30-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1084042
• PubChem ID: 12403779
• Update Time: 2025-04-20

Methyl 5-(4-hydroxyphenyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-hydroxyphenyl)pentanoate
• DB-352059
• SCHEMBL2158877
• Benzenepentanoic acid, 4-hydroxy-, methyl ester
• 64201-30-5
• VRPBPRWMUAQEJY-UHFFFAOYSA-N

• MDL： MFCD21604139
• Inchi： 1S/C12H16O3/c1-15-12(14)5-3-2-4-10-6-8-11(13)9-7-10/h6-9,13H,2-5H2,1H3
• InChI Key： VRPBPRWMUAQEJY-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų